Cas no 1204234-40-1 (Methyl 3-((trifluoromethyl)thio)picolinate)

• Product Name: Methyl 3-((trifluoromethyl)thio)picolinate
• CAS No: 1204234-40-1
• MF: C₈H₆F₃NO₂S
• MW: 237.198951244354
• MDL: MFCD23382198
• CID: 4685466
• Update Time: 2025-10-28

Methyl 3-((trifluoromethyl)thio)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-((trifluoromethyl)thio)picolinate
• Methyl 3-(trifluoromethylsulfanyl)pyridine-2-carboxylate
• 3-(Trifluoromethylthio)-2-pyridinecarboxylic acid methyl ester

• MDL： MFCD23382198
• Inchi： 1S/C8H6F3NO2S/c1-14-7(13)6-5(3-2-4-12-6)15-8(9,10)11/h2-4H,1H3
• InChI Key： NZWGIICVWNAURG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CN=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Topological Polar Surface Area: 64.5

Additional information on Methyl 3-((trifluoromethyl)thio)picolinate

Comprehensive Overview of Methyl 3-((trifluoromethyl)thio)picolinate (CAS No. 1204234-40-1)

Methyl 3-((trifluoromethyl)thio)picolinate (CAS No. 1204234-40-1) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoromethylthio (SCF3) functional group, is widely utilized as a key intermediate in the synthesis of advanced bioactive molecules. Its molecular structure combines a picolinate core with a methyl ester group, making it a versatile building block for drug discovery and crop protection applications.

In recent years, the demand for fluorinated compounds like Methyl 3-((trifluoromethyl)thio)picolinate has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in modern medicinal chemistry. Researchers and industry professionals frequently search for terms such as "SCF3 group applications," "picolinate derivatives synthesis," and "trifluoromethylthio compounds in drug design," reflecting the growing interest in this chemical space. The compound's CAS No. 1204234-40-1 is often referenced in patent literature and academic journals, underscoring its importance in innovation.

One of the most compelling aspects of Methyl 3-((trifluoromethyl)thio)picolinate is its role in addressing contemporary challenges such as resistance management in agrochemicals. With the rise of sustainable farming practices, this compound is explored for its potential in developing next-generation pesticides with improved environmental profiles. Additionally, its application in PET radiopharmaceuticals has sparked interest, as the trifluoromethylthio moiety can enhance tracer kinetics in imaging technologies.

From a synthetic chemistry perspective, Methyl 3-((trifluoromethyl)thio)picolinate offers a robust platform for cross-coupling reactions and catalysis. Its compatibility with palladium-catalyzed transformations and microwave-assisted synthesis has been documented, aligning with the industry's shift toward green chemistry and atom-efficient processes. These attributes make it a valuable candidate for high-throughput screening and lead optimization in drug development pipelines.

The compound's physicochemical properties, including its solubility and thermal stability, have been extensively studied to facilitate its integration into formulation science. For instance, its logP value and hydrogen bonding capacity are critical parameters for ADMET profiling, a hot topic in computational chemistry circles. Searches for "improving bioavailability with fluorinated compounds" and "thioether-based prodrugs" often highlight the relevance of this molecule.

In conclusion, Methyl 3-((trifluoromethyl)thio)picolinate (CAS No. 1204234-40-1) represents a cornerstone in modern chemical research, bridging gaps between academia and industry. Its multifaceted applications—from precision agriculture to targeted therapeutics—demonstrate its enduring value. As the scientific community continues to explore structure-activity relationships and novel synthetic routes, this compound will undoubtedly remain at the forefront of innovation.